Cas no 1381790-25-5 (L-Phenylalanine,4-(3,5-dimethyl-4-isoxazolyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-)

• Product Name: L-Phenylalanine,4-(3,5-dimethyl-4-isoxazolyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• CAS No: 1381790-25-5
• MF: C₂₉H₂₆N₂O₅
• MW: 482.527147769928
• MDL: MFCD27952474
• CID: 2624945
• PubChem ID: 71628820
• Update Time: 2025-05-19

L-Phenylalanine,4-(3,5-dimethyl-4-isoxazolyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,4-(3,5-dimethyl-4-isoxazolyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• L-Phenylalanine, 4-(3,5-dimethyl-4-isoxazolyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• 4-(3,5-dimethyl-4-isoxazolyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-Phenylalanine
• L-Phenylalanine,4-(3,5-dimethyl-4-isoxazolyl)-N-[(9H-fluoren-9-ylmethoxy)?carbonyl]-
• (2S)-3-[4-(3,5-Dimethyl-1,2-oxazol-4-yl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic aci
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(3,5-dimethylisoxazol-4-yl)phenyl)propanoic acid
• (2S)-3-[4-
• (2S)-3-[4-(3,5-dimethyl-1,2-oxazol-4-yl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• L-?Phenylalanine, 4-?(3,?5-?dimethyl-?4-?isoxazolyl)?-?N-?[(9H-?fluoren-?9-?ylmethoxy)?carbonyl]?-
• 4-(3,5-dimethyl-4-isoxazolyl)-N-[(9H-
• (2S)-3-[4-(3,5-DIMETHYL-1,2-OXAZOL-4-YL)PHENYL]-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PROPANOIC ACID
• MFCD27952474
• (2S)-3-[4-(3,5-DIMETHYL-1,2-OXAZOL-4-YL)PHENYL]-2-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYLAMINO)PROPANOIC ACID
• (2S)-3-[4-(3,5-dimethyl-1,2-oxazol-4-yl)phenyl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• AKOS027320878
• C29H26N2O5
• D92882
• Fmoc-L-Phe(4-(3,5-Dimethyl-1,2-Oxazol-))
• 1381790-25-5
• CS-0138521
• AS-73996

• MDL： MFCD27952474
• Inchi： 1S/C29H26N2O5/c1-17-27(18(2)36-31-17)20-13-11-19(12-14-20)15-26(28(32)33)30-29(34)35-16-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-14,25-26H,15-16H2,1-2H3,(H,30,34)(H,32,33)/t26-/m0/s1
• InChI Key： GRGGJSHXLHVROE-SANMLTNESA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC(=CC=1)C1C(C)=NOC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 482.18417193 g/mol
• Monoisotopic Mass: 482.18417193 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 102
• Molecular Weight: 482.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Phenylalanine,4-(3,5-dimethyl-4-isoxazolyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-

Introduction to L-Phenylalanine,4-(3,5-dimethyl-4-isoxazolyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl] and Its Applications in Modern Research

L-Phenylalanine,4-(3,5-dimethyl-4-isoxazolyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl] is a sophisticated chemical compound with a molecular structure that combines multiple functional groups, making it a valuable tool in the field of pharmaceutical and biochemical research. The compound's unique properties stem from its intricate arrangement of atoms, which includes an L-phenylalanine backbone, a 3,5-dimethyl-4-isoxazolyl moiety, and a (9H-fluoren-9-ylmethoxy)carbonyl group. These components not only contribute to its stability and reactivity but also open up numerous possibilities for its application in various scientific domains.

The significance of this compound cannot be overstated, especially in the context of contemporary research. The L-phenylalanine moiety is a well-known amino acid that plays a crucial role in protein synthesis and various metabolic pathways. Its incorporation into the compound enhances its potential as a building block for more complex molecules. On the other hand, the 3,5-dimethyl-4-isoxazolyl group introduces additional reactivity and specificity, making it suitable for use in targeted drug design and synthesis.

The (9H-fluoren-9-ylmethoxy)carbonyl group is particularly noteworthy as it provides a stable and versatile handle for further chemical modifications. This feature is especially valuable in the development of peptide-based drugs and probes, where protection groups are often employed to prevent unwanted side reactions. The combination of these elements makes L-Phenylalanine,4-(3,5-dimethyl-4-isoxazolyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl] a multifaceted compound with broad applications in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high precision. The unique structure of L-Phenylalanine,4-(3,5-dimethyl-4-isoxazolyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl] positions it as a promising candidate for such applications. For instance, researchers have been exploring its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating various types of cancer. The presence of the isoxazolyl group allows for selective binding to specific targets, while the fluorenylmethoxy carbonyl group ensures stability during synthetic processes.

The compound's versatility extends to its use as a fluorescent probe in bioimaging applications. Fluorescent dyes are essential tools in cellular biology and medicine, enabling researchers to visualize biological processes in real-time. The fluorene moiety in L-Phenylalanine,4-(3,5-dimethyl-4-isoxazolyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl] contributes to its photophysical properties, making it an excellent candidate for developing advanced imaging techniques. These techniques have the potential to revolutionize diagnostic tools and therapeutic strategies by providing detailed insights into biological systems at the molecular level.

Moreover, the compound has shown promise in the field of materials science. Its unique structural features make it suitable for designing novel polymers and materials with enhanced properties. For example, researchers have been investigating its use as a monomer in the synthesis of conductive polymers, which are essential components in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells. The ability to fine-tune the electronic properties of these materials through chemical modification opens up new avenues for innovation.

The development of new synthetic methodologies has also been facilitated by L-Phenylalanine,4-(3,5-dimethyl-4-isoxazolyl)-N-[(9H-fluoren-9-yloxy)methoxy]carbonyl]. The presence of multiple reactive sites allows chemists to employ various coupling reactions and functionalization strategies to create complex molecules with tailored properties. This flexibility is crucial for drug discovery efforts aimed at identifying compounds with improved efficacy and reduced side effects.

In conclusion, L-Phenylalanine,4-(3,5-dimethyl-4-isoxazolyl)-N-[(9H-fluoren-oxy)methoxy]carbonyl] is a remarkable compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for researchers working on drug discovery, bioimaging, materials science, and synthetic chemistry. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in advancing scientific knowledge and developing innovative solutions to global challenges.